![molecular formula C23H27N3O B2883994 N-(1-benzylpiperidin-4-yl)-2-(1-methyl-1H-indol-3-yl)acetamide CAS No. 901222-78-4](/img/structure/B2883994.png)
N-(1-benzylpiperidin-4-yl)-2-(1-methyl-1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-benzylpiperidin-4-yl)-2-(1-methyl-1H-indol-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as benzylpiperazine and is a derivative of piperazine, a well-known neurotransmitter. Benzylpiperazine is a psychoactive drug that has been used as a recreational drug, but its scientific research application is much more promising.
Mechanism of Action
The mechanism of action of benzylpiperazine is not fully understood. It is believed to act on the central nervous system by modulating the release of neurotransmitters such as dopamine and serotonin. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth of cancer cells.
Biochemical and Physiological Effects:
Benzylpiperazine has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation. It has also been shown to reduce inflammation and pain. In addition, benzylpiperazine has been found to have anti-cancer effects by inhibiting the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Benzylpiperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. However, it is a psychoactive drug and can have effects on behavior and mood, which may confound experimental results. It is also important to note that benzylpiperazine is a controlled substance and requires appropriate permits and licenses for use in research.
Future Directions
There are several future directions for research on benzylpiperazine. One area of interest is its potential as a treatment for neurodegenerative diseases. Further research is needed to understand the mechanism of action and efficacy of benzylpiperazine in these diseases. Another area of interest is its potential as an anti-cancer agent. More research is needed to understand the effects of benzylpiperazine on different types of cancer cells and its potential use in combination with other anti-cancer drugs. Finally, more research is needed to understand the long-term effects of benzylpiperazine on the brain and behavior.
Synthesis Methods
The synthesis of benzylpiperazine involves the reaction of piperazine with benzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 1-methyl-1H-indole-3-acetic acid to produce N-(1-benzylpiperidin-4-yl)-2-(1-methyl-1H-indol-3-yl)acetamide.
Scientific Research Applications
Benzylpiperazine has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Benzylpiperazine has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(1-methylindol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O/c1-25-17-19(21-9-5-6-10-22(21)25)15-23(27)24-20-11-13-26(14-12-20)16-18-7-3-2-4-8-18/h2-10,17,20H,11-16H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHZAFQZSXJTNRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)CC(=O)NC3CCN(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.